Cas no 42163-45-1 (2-Ammonio-3,3-dimethylbutyl sulfate)

• Product Name: 2-Ammonio-3,3-dimethylbutyl sulfate
• CAS No: 42163-45-1
• MF: C₆H₁₅NO₄S
• MW: 197.252600908279
• CID: 5696230
• PubChem ID: 73425006
• Update Time: 2023-10-14

2-Ammonio-3,3-dimethylbutyl sulfate Chemical and Physical Properties

Names and Identifiers

• 2-AMMONIO-3,3-DIMETHYLBUTYLSULFATE
• 42163-45-1
• 2-AMMONIO-3,3-DIMETHYLBUTYL SULFATE
• 1-Butanol, 2-amino-3,3-dimethyl-, 1-(hydrogen sulfate)
• 2-Ammonio-3,3-dimethylbutyl sulfate

• Inchi： 1S/C6H15NO4S/c1-6(2,3)5(7)4-11-12(8,9)10/h5H,4,7H2,1-3H3,(H,8,9,10)
• InChI Key： RYNOUJRGTBCEPX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])OCC(C(C)(C)C)[NH3+]

Computed Properties

• Exact Mass: 197.07217913g/mol
• Monoisotopic Mass: 197.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• pka: -3.74±0.18(Predicted)